Cas no 101432-08-0 (Benzene, 1,1'-thiobis[2,6-dimethoxy-)

• Product Name: Benzene, 1,1'-thiobis[2,6-dimethoxy-
• CAS No: 101432-08-0
• MF: C₁₆H₁₈O₄S
• MW: 306.376723766327
• CID: 1129397
• PubChem ID: 14361597
• Update Time: 2025-04-20

Benzene, 1,1'-thiobis[2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)sulfanyl-1,3-dimethoxybenzene
• 101432-08-0
• DTXSID20559368
• 1,1'-Sulfanediylbis(2,6-dimethoxybenzene)
• Benzene, 1,1'-thiobis[2,6-dimethoxy-

• Inchi： 1S/C16H18O4S/c1-17-11-7-5-8-12(18-2)15(11)21-16-13(19-3)9-6-10-14(16)20-4/h5-10H,1-4H3
• InChI Key： MCPZYNJLCKKGTC-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1OC)OC)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 306.09264
• Monoisotopic Mass: 306.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 36.92
• LogP: 3.87220